2-imino-5-nitro-5H-pyrimidin-4-one

• Molecular Formula: C4H4N4O3
• Molecular Weight: 156.10 g/mol
• IUPAC Name: 2-imino-5-nitro-5H-pyrimidin-4-one
• InChI: InChI=1S/C4H4N4O3/c5-4-6-1-2(8(10)11)3(9)7-4/h1-2H,(H2,5,7,9)
• InChI Key: RRFOIKURBUQWGI-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=N)NC(=O)C1[N+](=O)[O-]

Description

2-Imino-5-nitro-5H-pyrimidin-4-one is a heterocyclic compound featuring a pyrimidinone core substituted with an imino group at position 2 and a nitro group at position 3. Its molecular formula is C₄H₃N₅O₂, and its structure (Figure 1) is characterized by a conjugated aromatic system, which influences its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-imino-5-nitro-5H-pyrimidin-4-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides under reflux conditions. This reaction leads to the formation of pyrimidin-5-one derivatives . Another method involves the use of primary amines and subsequent reduction and cyclization steps .

Industrial Production Methods

Industrial production methods for 2-imino-5-nitro-5H-pyrimidin-4-one are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques, can be applied to scale up the laboratory methods.

Chemical Reactions Analysis

Types of Reactions

2-Imino-5-nitro-5H-pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The imino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Reduction: The major product formed is 2-amino-5-nitro-5H-pyrimidin-4-one.

Substitution: Depending on the nucleophile used, various substituted derivatives of the compound can be formed.

Scientific Research Applications

2-Imino-5-nitro-5H-pyrimidin-4-one has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of biologically active compounds, including potential anticancer and antimicrobial agents.

Materials Science: The compound can be used in the synthesis of novel materials with unique electronic and optical properties.

Biology: It is used in the study of enzyme inhibitors and as a probe for understanding biological pathways.

Mechanism of Action

The mechanism of action of 2-imino-5-nitro-5H-pyrimidin-4-one involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The imino group can form hydrogen bonds with biological molecules, affecting their function. The compound can inhibit enzymes by binding to their active sites, thereby blocking their activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares 2-imino-5-nitro-5H-pyrimidin-4-one with structurally related pyrimidinone derivatives, focusing on substituent effects, physicochemical properties, and biological activity (where available).

Substituent Effects on Reactivity and Stability

Table 1: Substituent Comparison of Pyrimidinone Derivatives

Compound Name	Position 2 Substituent	Position 5 Substituent	Molecular Formula	Key Properties/Applications
2-Imino-5-nitro-5H-pyrimidin-4-one	Imino (NH)	Nitro (NO₂)	C₄H₃N₅O₂	High electrophilicity; potential bioactive intermediate
2-Amino-5-chloro-4(1H)-pyrimidinone	Amino (NH₂)	Chloro (Cl)	C₄H₄ClN₃O	Halogen enhances lipophilicity; used in agrochemical synthesis
2-Methyl-5-nitropyrimidin-4(1H)-one	Methyl (CH₃)	Nitro (NO₂)	C₅H₅N₃O₃	Methyl group increases steric hindrance; stabilizes ring
5-Iodo-2-methyl-4(3H)-pyrimidinone	Methyl (CH₃)	Iodo (I)	C₅H₅IN₂O	Iodo substituent enables cross-coupling reactions
6-Amino-2-(dimethylamino)-5-nitro-1H-pyrimidin-4-one	Dimethylamino (N(CH₃)₂)	Nitro (NO₂)	C₆H₈N₆O₂	Amino groups enhance solubility; nitro group may confer toxicity

Key Observations:

• Nitro vs. Halogen Substituents: The nitro group at position 5 (as in the target compound) increases electrophilicity compared to halogen substituents (e.g., Cl or I), making it more reactive in nucleophilic substitution reactions .
• Imino vs. Amino/Methyl Groups: The imino group (NH) in the target compound provides tautomeric flexibility (keto-enol tautomerism), unlike rigid methyl or amino groups. This flexibility may influence binding affinity in biological systems .

Physicochemical Properties

Table 2: Calculated Physicochemical Parameters

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
2-Imino-5-nitro-5H-pyrimidin-4-one	153.10	-0.45	2	5
2-Amino-5-chloro-4(1H)-pyrimidinone	145.55	0.32	2	3
2-Methyl-5-nitropyrimidin-4(1H)-one	155.12	0.12	1	4
5-Iodo-2-methyl-4(3H)-pyrimidinone	236.01	1.78	1	2

Key Observations:

• Lipophilicity (LogP): The target compound’s nitro group reduces LogP compared to halogenated analogs (e.g., 5-iodo derivative: LogP 1.78), suggesting lower membrane permeability .
• Hydrogen-Bonding Capacity: The imino and nitro groups in the target compound contribute to higher hydrogen-bond acceptors (5 vs.